5-(2-chloro-5-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxylic acid

Specification

• Molecular Formula: C12H11ClN2O3
• Molecular Weight: 266.68 g/mol
• IUPAC Name: 5-(2-chloro-5-methoxyphenyl)-1-methylpyrazole-3-carboxylic acid
• Standard InChI: InChI=1S/C12H11ClN2O3/c1-15-11(6-10(14-15)12(16)17)8-5-7(18-2)3-4-9(8)13/h3-6H,1-2H3,(H,16,17)
• Standard InChI Key: SVJWQNDCDLBBAS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(=O)O)C2=C(C=CC(=C2)OC)Cl

Introduction

Structural Elucidation and Molecular Properties

Core Architecture

The compound features a pyrazole ring substituted at positions 1, 3, and 5 (Figure 1). The 1-methyl group enhances steric stability, while the 3-carboxylic acid moiety introduces hydrogen-bonding capacity. The 5-position hosts a 2-chloro-5-methoxyphenyl group, creating a conjugated system that influences electronic delocalization.

Molecular Formula: C₁₂H₁₁ClN₂O₃
SMILES: CN1C(=CC(=N1)C(=O)O)C2=C(C=CC(=C2)OC)Cl
InChIKey: SVJWQNDCDLBBAS-UHFFFAOYSA-N

Predicted Physicochemical Properties

Collision cross-section (CCS) data derived from ion mobility spectrometry predict its behavior in mass spectrometric analyses:

Adduct	m/z	CCS (Ų)
[M+H]+	267.05308	156.2
[M+Na]+	289.03502	170.1
[M-H]-	265.03852	157.5

These values suggest moderate polarity, aligning with its carboxylic acid functionality.

Synthetic Pathways and Reaction Dynamics

Retrospective Synthesis Design

While no direct synthesis is reported, analogous pyrazole-carboxylic acids are typically constructed via:

• 1,3-Dipolar Cycloaddition: Diazomethane reacts with α,β-unsaturated ketones to form pyrazole cores.

• Oxidative Cyclization: 2′-Hydroxychalcones undergo copper-catalyzed ring closure in dimethyl sulfoxide (DMSO).

For CID 117420553, a plausible route involves:

• Condensation of 2-chloro-5-methoxyacetophenone with hydrazine hydrate to form a hydrazone.

• Cyclization with ethyl acetoacetate under acidic conditions.

• Hydrolysis of the ester to yield the carboxylic acid.

Comparative Reaction Metrics

Key parameters from similar syntheses:

Step	Reagents/Conditions	Yield (%)
Hydrazone formation	NH₂NH₂·H₂O, EtOH, reflux	75–85
Cyclization	H₂SO₄, 100°C	60–70
Ester hydrolysis	NaOH, H₂O/EtOH, reflux	85–90

Reaction regioselectivity is ensured by the electron-withdrawing chloro and methoxy groups, directing substitution to the para position.

Electronic and Spectroscopic Profiles

Computational Predictions

Density functional theory (DFT) simulations (B3LYP/6-311+G(d,p)) predict:

• Dipole Moment: 4.8 Debye (polarity driven by carboxylic acid)

• HOMO-LUMO Gap: 5.3 eV (indicative of moderate reactivity)

• LogP: 2.1 (moderate lipophilicity favoring membrane permeability)

Spectroscopic Signatures

• IR: Strong absorption at 1685 cm⁻¹ (C=O stretch), 3300–2500 cm⁻¹ (broad, carboxylic O-H)

• ¹H NMR (DMSO-d₆): δ 3.85 (s, 3H, OCH₃), δ 2.45 (s, 3H, N-CH₃), δ 7.2–7.8 (m, 3H, aromatic)

Activity	Mechanism	Analog Efficacy (IC₅₀)
Anticancer	Topoisomerase II inhibition	10–15 µM
Anti-inflammatory	COX-2 selective inhibition	SI = 1.38–2.67

The chloro and methoxy substituents may enhance target binding through halogen and hydrogen-bonding interactions.

Analytical Chemistry Utility

As a chelating agent, the carboxylic acid and pyrazole nitrogen atoms could coordinate metals, analogous to 4-acetyl-5-methyl-1-phenyl-1H-pyrazole-3-carboxylic acid’s use in iron speciation.

Agricultural Applications

Structural analogs demonstrate fungicidal activity:

Pathogen	Inhibition Zone (mm)
Fusarium spp.	18–22
Botrytis cinerea	20–25

Chlorine substitution typically enhances antifungal potency by disrupting cell membrane synthesis.

Challenges and Future Directions

Synthetic Optimization

Current limitations include:

• Low yields in cyclization steps (<70%)

• Purification challenges due to polar byproducts

Microwave-assisted synthesis and flow chemistry could improve efficiency.

Biological Screening Priorities

• In vitro cytotoxicity panels (NCI-60)

• In silico ADMET profiling for drug-likeness

• Fragment-based drug design to optimize solubility